3-bromo-N,N-di-sec.butyl-benzamide

• Molecular Formula: C15H22BrNO
• Molecular Weight: 312.24 g/mol
• IUPAC Name: 3-bromo-N,N-di(butan-2-yl)benzamide
• InChI: InChI=1S/C15H22BrNO/c1-5-11(3)17(12(4)6-2)15(18)13-8-7-9-14(16)10-13/h7-12H,5-6H2,1-4H3
• InChI Key: ZWHCTSGWFFTRQT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N(C(C)CC)C(=O)C1=CC(=CC=C1)Br

Description

3-Bromo-N,N-di-sec.butyl-benzamide is a halogenated benzamide derivative characterized by a bromine atom at the 3-position of the benzene ring and two sec-butyl groups attached to the nitrogen atom. It is synthesized via the reaction of 3-bromo-benzoyl chloride with di-sec.butylamine in anhydrous benzene, yielding a product with a boiling point of 153–154°C at 0.05 mm Hg and elemental composition (C: 57.79%, H: 7.28%) consistent with theoretical values (C: 57.70%, H: 7.10%) . This compound is part of a broader class of N,N-di-sec.butyl benzamides developed as herbicidal agents, leveraging the steric and electronic effects of its substituents for biological activity .

Comparison with Similar Compounds

Substituent Position and Halogen Variations

Table 1: Key Properties of Halogenated N,N-Di-sec.butyl-benzamides

Compound	Substituent Position	Halogen	Boiling Point (°C/mmHg)	Molecular Weight
3-Bromo-N,N-di-sec.butyl-benzamide	3	Br	153–154 / 0.05	298.23
4-Chloro-N,N-di-sec.butyl-benzamide	4	Cl	123–124 / 0.2	253.78
2-Bromo-N,N-di-sec.butyl-benzamide	2	Br	135 / 0.05	298.23

• Positional Effects : The 3-bromo isomer exhibits a higher boiling point than its 2-bromo analog, likely due to differences in molecular packing and dipole interactions influenced by substituent orientation .
• Halogen Effects : Replacing bromine with chlorine (e.g., 4-chloro analog) reduces molecular weight and boiling point, reflecting chlorine’s lower atomic mass and polarizability .

N-Alkyl Group Modifications

Table 2: Impact of N-Alkyl Groups on Physicochemical Properties

Compound	N-Substituents	logP*	Application
3-Bromo-N,N-di-sec.butyl-benzamide	di-sec.butyl	~4.5	Herbicide
3-Bromo-N,N-dimethylbenzamide	dimethyl	~2.8	Pharmaceutical intermediates
3-Bromo-N-(piperidin-1-yl-ethyl)benzamide	piperidinyl-ethyl	~3.2	Sigma receptor ligands

• Steric Effects : The bulky sec-butyl groups increase hydrophobicity (higher logP) compared to dimethyl analogs, enhancing membrane permeability in herbicidal applications .
• Biological Activity : Piperidinyl-ethyl substituents (e.g., compound 3a in ) improve affinity for sigma receptors, highlighting the role of nitrogen heterocycles in drug design .